Cas no 2228712-41-0 (1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2228712-41-0
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 5943477
• PubChem ID: 165623373
• Update Time: 2025-05-22

1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1875759
• 1-(2-{[(tert-butoxy)carbonyl]amino}-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 2228712-41-0

• Inchi： 1S/C17H23NO5/c1-15(2,3)23-14(22)18-12-7-6-10(19)8-11(12)17(13(20)21)9-16(17,4)5/h6-8,19H,9H2,1-5H3,(H,18,22)(H,20,21)
• InChI Key： MRDUOBADTAMNAC-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C=CC=2NC(=O)OC(C)(C)C)O)CC1(C)C)=O

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid

1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2228712-41-0, known as 1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its unique structure, which includes a tert-butoxy group, a carbonylamino moiety, and a hydroxyphenyl ring. The presence of these functional groups makes it a versatile compound with applications in drug design, material science, and biochemical research.

Recent studies have highlighted the importance of cyclopropane rings in organic synthesis due to their unique strain energy and reactivity. The cyclopropane core in this compound contributes to its stability and reactivity, making it an ideal candidate for exploring novel chemical reactions. Additionally, the carboxylic acid group at the end of the molecule plays a crucial role in its solubility and ability to form salts, which is essential for its application in pharmaceuticals.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as Suzuki coupling, Stille coupling, and other cross-coupling reactions to construct the complex architecture of this molecule. The use of tert-butoxy groups as protecting agents during the synthesis has been particularly effective in maintaining the integrity of the molecule during intermediate steps.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The hydroxyphenyl ring and carbonylamino group provide sites for further functionalization, enabling the creation of bioactive molecules with specific therapeutic properties. Recent research has focused on modifying these groups to enhance the compound's bioavailability and target specificity.

In addition to its role in drug design, this compound has shown potential in materials science. Its rigid structure and unique electronic properties make it a candidate for use in advanced materials such as polymers and nanomaterials. Researchers are exploring its ability to form self-assembled monolayers and its potential as a precursor for high-performance materials.

The study of this compound has also contributed to our understanding of stereochemistry and conformational analysis. The cyclopropane ring's geometry influences the overall conformation of the molecule, which is critical for its interactions with biological systems. Advanced computational methods, including molecular dynamics simulations and quantum mechanics calculations, have been employed to study these effects.

Furthermore, this compound has been utilized as a model system for studying enzyme-catalyzed reactions. Its structure provides an ideal platform for investigating catalytic mechanisms and substrate specificity. Recent findings have shed light on how enzymes recognize and process complex molecules like this one, offering insights into enzyme engineering and biocatalysis.

In conclusion, 1-(2-{(tert-butoxy)carbonylamino}-5-hydroxyphenyl)-2,2-dimethylcyclopropane-1-carboxylic acid is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and functional groups make it a valuable tool for researchers in fields such as medicinal chemistry, materials science, and enzymology. As ongoing research continues to uncover new properties and applications of this compound, it holds great promise for advancing both theoretical understanding and practical innovations.